Cas no 56501-70-3 (L-Acosamine Hydrochloride)

L-Acosamine Hydrochloride structure
L-Acosamine Hydrochloride structure
Product Name:L-Acosamine Hydrochloride
CAS No:56501-70-3
MF:C6H14ClNO3
MW:183.633261203766
CID:826202
Update Time:2026-04-29

L-Acosamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • L-Acosaminehydrochloride
    • (3S,4R,5S)-3-amino-4,5-dihydroxyhexanal,hydrochloride
    • 3-Amino-2,3,6-trideoxy-L-arabino-hexose Hydrochloride
    • L-AcosamineHCl
    • L-Acosamine Hydrochloride

Computed Properties

  • Exact Mass: 183.06600

Experimental Properties

  • PSA: 75.71000
  • LogP: 0.30410

L-Acosamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A190250-5mg
L-Acosamine Hydrochloride
56501-70-3
5mg
$ 133.00 2023-09-09
TRC
A190250-10mg
L-Acosamine Hydrochloride
56501-70-3
10mg
$ 178.00 2023-09-09
TRC
A190250-25mg
L-Acosamine Hydrochloride
56501-70-3
25mg
$ 437.00 2023-09-09
TRC
A190250-50mg
L-Acosamine Hydrochloride
56501-70-3
50mg
$ 833.00 2023-04-19
TRC
A190250-100mg
L-Acosamine Hydrochloride
56501-70-3
100mg
$ 1384.00 2023-04-19
Biosynth
MA17204-5 mg
3-Amino-2,3,6-trideoxy-L-arabino-hexose hydrochloride
56501-70-3
5mg
$155.95 2023-01-04
Biosynth
MA17204-10 mg
3-Amino-2,3,6-trideoxy-L-arabino-hexose hydrochloride
56501-70-3
10mg
$288.80 2023-01-04
Biosynth
MA17204-25 mg
3-Amino-2,3,6-trideoxy-L-arabino-hexose hydrochloride
56501-70-3
25mg
$606.50 2023-01-04
Biosynth
MA17204-50 mg
3-Amino-2,3,6-trideoxy-L-arabino-hexose hydrochloride
56501-70-3
50mg
$1,097.50 2023-01-04
Biosynth
MA17204-100 mg
3-Amino-2,3,6-trideoxy-L-arabino-hexose hydrochloride
56501-70-3
100MG
$1,892.00 2023-01-04

Additional information on L-Acosamine Hydrochloride

L-Acosamine Hydrochloride (CAS No. 56501-70-3): A Comprehensive Overview

L-Acosamine Hydrochloride (CAS No. 56501-70-3) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as N-acetyl-D-glucosamine hydrochloride, plays a crucial role in various biological processes and has been the subject of extensive research due to its potential therapeutic applications.

The chemical structure of L-Acosamine Hydrochloride is characterized by its unique combination of an amino sugar and a hydrochloride salt. The amino sugar moiety, specifically N-acetyl-D-glucosamine, is a key component in the synthesis of glycoproteins and glycolipids, which are essential for cell signaling, immune responses, and tissue repair. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the multifaceted biological activities of L-Acosamine Hydrochloride. One of the most notable areas of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that L-Acosamine Hydrochloride effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, L-Acosamine Hydrochloride has also shown potential in neurodegenerative disease research. A study in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential use in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is believed to involve the modulation of intracellular signaling pathways and the enhancement of cellular antioxidant defenses.

In addition to its therapeutic applications, L-Acosamine Hydrochloride has been explored for its role in tissue engineering and regenerative medicine. Its ability to promote cell adhesion and proliferation makes it a valuable component in biomaterials designed for tissue repair and regeneration. A recent study published in the Biomaterials Science journal reported that incorporating L-Acosamine Hydrochloride into hydrogels significantly enhanced their biocompatibility and promoted the differentiation of stem cells into functional tissue types.

The safety profile of L-Acosamine Hydrochloride has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility, making it suitable for long-term use in therapeutic settings. However, as with any pharmaceutical compound, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, L-Acosamine Hydrochloride (CAS No. 56501-70-3) is a versatile compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.

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